Cas no 1525396-70-6 (2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid)

• Product Name: 2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid
• CAS No: 1525396-70-6
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 6273321
• PubChem ID: 82616380
• Update Time: 2025-08-05

2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thian-4-yl)butanoic acid
• 1525396-70-6
• EN300-783188
• 2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid

• Inchi： 1S/C9H16O4S/c1-2-8(9(10)11)7-3-5-14(12,13)6-4-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： QEFNQZLSMWNCBU-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(=O)O)CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 220.07693016g/mol
• Monoisotopic Mass: 220.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid

2-(1,1-Dioxo-1λ6-thian-4-yl)butanoic Acid: A Comprehensive Overview

2-(1,1-Dioxo-1λ6-thian-4-yl)butanoic acid is a compound with the CAS number 1525396-70-6, representing a unique structure that combines a thiane ring with a butanoic acid group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The thiane ring, characterized by its sulfur-containing heterocyclic structure, imparts distinctive chemical properties to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

The thiane ring in 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid is a six-membered ring containing sulfur and oxygen atoms. This structure is known for its stability and reactivity under certain conditions, which can be exploited in synthetic chemistry. The butanoic acid group attached to the thiane ring introduces carboxylic acid functionality, enhancing the compound's versatility. Recent studies have focused on the synthesis of this compound using innovative methods, such as microwave-assisted synthesis and catalytic processes, to improve yield and purity.

One of the most promising applications of 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid lies in its potential as a building block for drug development. The compound's structure allows for functionalization at multiple sites, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its use in designing inhibitors for enzymes involved in metabolic pathways, such as kinases and proteases. These studies have highlighted the compound's ability to modulate enzyme activity through specific interactions with active sites.

In addition to its role in drug discovery, 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid has shown promise in agrochemical applications. Its sulfur-containing structure contributes to its stability under environmental conditions, making it a candidate for use in pesticides and herbicides. Recent research has focused on optimizing the compound's bioavailability and reducing potential toxicity to non-target organisms. These efforts have led to the development of safer and more effective agrochemical formulations.

The synthesis of 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid involves a multi-step process that typically begins with the preparation of the thiane precursor. This precursor is then subjected to oxidation and functionalization steps to introduce the butanoic acid group. Researchers have recently explored green chemistry approaches to enhance the sustainability of this synthesis pathway. For example, the use of biocatalysts and renewable feedstocks has been investigated to reduce environmental impact while maintaining product quality.

Another area of interest surrounding 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid is its role in materials science. The compound's unique chemical properties make it a candidate for use in polymer synthesis and nanotechnology applications. Recent studies have demonstrated its ability to act as a cross-linking agent in polymer networks, enhancing mechanical properties such as tensile strength and flexibility. Additionally, its sulfur-containing structure has been leveraged in the development of novel materials for energy storage devices like batteries and supercapacitors.

The study of 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid has also contributed to our understanding of sulfur-containing heterocycles in organic chemistry. Researchers have explored its reactivity under various conditions, revealing insights into its participation in nucleophilic substitution reactions and cycloaddition processes. These findings have expanded our knowledge of sulfur chemistry and opened new avenues for synthetic route design.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of 2-(1,1-dioxo-1λ6-thian-4-yl)butanoic acid's molecular interactions at the atomic level. These computational studies have provided valuable insights into the compound's electronic structure and reactivity patterns. By combining computational modeling with experimental data, researchers have been able to design more efficient synthetic pathways and predict biological activity with greater accuracy.

In conclusion, 2-(1,1-dioxo-1λ6-thian